2-[4-Fluoro-3-(methylsulfonyl)phenyl]-1,3-dioxolane

Specification

• Molecular Formula: C10H11FO4S
• Molecular Weight: 246.26 g/mol
• IUPAC Name: 2-(4-fluoro-3-methylsulfonylphenyl)-1,3-dioxolane
• Standard InChI: InChI=1S/C10H11FO4S/c1-16(12,13)9-6-7(2-3-8(9)11)10-14-4-5-15-10/h2-3,6,10H,4-5H2,1H3
• Standard InChI Key: YYPZJLHCZDXBTD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=CC(=C1)C2OCCO2)F

Introduction

2-[4-Fluoro-3-(methylsulfonyl)phenyl]-1,3-dioxolane is an organic compound characterized by its unique molecular structure, which includes a dioxolane ring and a fluorinated aromatic substituent. The compound's molecular formula is C₁₀H₁₁FO₄S, with a molecular weight of approximately 246.26 g/mol. This compound is of interest due to its potential applications in various chemical fields, particularly where solubility and reactivity are crucial.

Synthesis Methods

The synthesis of 2-[4-Fluoro-3-(methylsulfonyl)phenyl]-1,3-dioxolane can be achieved through various methods, although specific detailed procedures are not widely documented in the available literature. Generally, such compounds are synthesized using techniques that involve the formation of the dioxolane ring and the introduction of the fluorinated and methylsulfonyl substituents.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-[4-Fluoro-3-(methylsulfonyl)phenyl]-1,3-dioxolane. A comparison of these compounds highlights their unique features:

Compound Name	Key Features	Unique Aspects
2-[4-Fluoro-3-(methylsulfonyl)phenyl]-1,3-dioxolane	Contains both fluorine and methylsulfonyl groups	Potentially enhanced solubility and reactivity
2-(4-Fluorophenyl)-1,3-dioxolane	Fluorinated aromatic compound	Lacks sulfonyl functionality
4-Fluoro-3-methylphenyl-1,3-dioxolane	Methyl substituent instead of sulfonyl	Different electronic properties
2-(4-Methoxyphenyl)-1,3-dioxolane	Methoxy substituent	May exhibit different biological interactions

Suppliers and Availability

2-[4-Fluoro-3-(methylsulfonyl)phenyl]-1,3-dioxolane is available from several suppliers globally, including companies in China and Europe. Suppliers like Amadis Chemical Company Limited, Shanghai Amico Chemicals Co. LTD, and Energy Chemical offer this compound for research and development purposes.